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Compound of Interest

Compound Name: Water-18O

Cat. No.: B088012 Get Quote

Essential Safety and Handling Guide for Water-
18O
This guide provides immediate and essential safety, handling, and disposal information for

Water-18O (¹⁸O-enriched water), a critical resource for researchers, scientists, and drug

development professionals. Adherence to these procedures will ensure the safe and effective

use of this valuable isotopic compound in the laboratory.

Core Safety & Physical Properties
Water-18O is a non-hazardous substance and is not classified as dangerous goods for

transport.[1][2][3] It is a colorless, odorless liquid that is stable under normal laboratory

conditions.[2] Despite its non-hazardous nature, standard laboratory best practices for handling

chemicals should be followed to ensure personnel safety and to protect the integrity of this

high-value material.
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Property Value

Chemical Formula H₂¹⁸O

Appearance Colorless Liquid[2]

Odor Odorless[2]

pH 6 - 8[1][3]

Boiling Point 100 °C (at 760 mm Hg)[2]

Freezing Point 0 °C[2]

Flammability Non-combustible[1][4]

Reactivity
Stable under normal conditions of use and

storage[1][2]

Personal Protective Equipment (PPE)
While Water-18O is not considered hazardous, the use of personal protective equipment is

recommended as a standard laboratory practice to prevent contamination of the product and to

protect the user.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Gloves

should be inspected before use and disposed of properly after handling.[5]

Eye Protection: Use safety glasses with side shields or goggles to protect against splashes.

Skin and Body Protection: A standard laboratory coat should be worn.

Operational and Handling Procedures
Proper handling is crucial to prevent the contamination and degradation of this valuable

isotopic material.

Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store in a tightly sealed container to prevent atmospheric moisture exchange.[1][3]

Store at room temperature in a dry, well-ventilated area, away from light and moisture.[1][3]

Handling:

Ensure work is conducted in a clean, designated laboratory area.

Use clean, dry glassware and equipment to avoid isotopic dilution.

When not in use, keep containers securely sealed.[4]

Avoid creating aerosols or mists.

Practice good laboratory hygiene; do not eat, drink, or smoke in the handling area.[4]

Spill and Disposal Plan
Spill Cleanup: In the event of a spill, follow these steps:

Control personal contact by wearing the recommended PPE.[4]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[4]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[4]

Clean the spill area thoroughly with water.

Waste Disposal: Water-18O is not classified as hazardous waste.

Dispose of waste in accordance with local, state, and federal regulations for non-hazardous

aqueous waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidance.
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The following diagram outlines a typical workflow for the use of Water-18O in a research

setting, from acquisition to final analysis.

Preparation Phase

Experimental Phase

Post-Experiment Phase

Cleanup & Disposal

Receive & Inspect Water-18O

Log & Store in Designated Location

Verification

Don Personal Protective Equipment (PPE)

Safety Protocol

Prepare Clean & Dry Labware

Contamination Prevention

Dispense Required Volume of Water-18O

Begin Experiment

Incorporate into Experiment (e.g., as tracer)

Spill Cleanup (if necessary)

Accident

Incubate / React under Controlled Conditions

Sample Collection for Isotopic Analysis

Prepare Samples for Mass Spectrometry

Analysis Prep

Dispose of Unused Material & Contaminated Waste

Waste Stream

Analyze Isotopic Enrichment

Data Interpretation

Clean & Store Labware

Completion
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Click to download full resolution via product page

Caption: Logical workflow for handling Water-18O from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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